Cas no 849807-22-3 (Benzonitrile, 4-[[(6-fluoro-2-pyridinyl)oxy]methyl]-)
849807-22-3 structure
Product Name:Benzonitrile, 4-[[(6-fluoro-2-pyridinyl)oxy]methyl]-
CAS No:849807-22-3
MF:C13H9FN2O
MW:228.221766233444
CID:4226249
PubChem ID:59255294
Update Time:2025-04-24
Benzonitrile, 4-[[(6-fluoro-2-pyridinyl)oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[[(6-fluoro-2-pyridinyl)oxy]methyl]-
- DB-088074
- SCHEMBL510206
- 4-(6-Fluoro-pyridin-2-yloxymethyl)-benzonitrile
- HCFLACUCALNWBE-UHFFFAOYSA-N
- 849807-22-3
-
- Inchi: 1S/C13H9FN2O/c14-12-2-1-3-13(16-12)17-9-11-6-4-10(8-15)5-7-11/h1-7H,9H2
- InChI Key: HCFLACUCALNWBE-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(COC2=NC(F)=CC=C2)C=C1
Computed Properties
- Exact Mass: 228.06989108Da
- Monoisotopic Mass: 228.06989108Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.9Ų
Benzonitrile, 4-[[(6-fluoro-2-pyridinyl)oxy]methyl]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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